Cas no 1261787-14-7 (4-Fluoro-3-methoxy-2'-(trifluoromethyl)biphenyl)

• Product Name: 4-Fluoro-3-methoxy-2'-(trifluoromethyl)biphenyl
• CAS No: 1261787-14-7
• MF: C₁₄H₁₀F₄O
• MW: 270.222218036652
• CID: 4995127
• Update Time: 2025-06-26

4-Fluoro-3-methoxy-2'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-3-methoxy-2'-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H10F4O/c1-19-13-8-9(6-7-12(13)15)10-4-2-3-5-11(10)14(16,17)18/h2-8H,1H3
• InChI Key： XBLFBDWBORWZMH-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1C=CC(=C(C=1)OC)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 292
• XLogP3: 4.5
• Topological Polar Surface Area: 9.2

Additional information on 4-Fluoro-3-methoxy-2'-(trifluoromethyl)biphenyl

4-Fluoro-3-methoxy-2'-(trifluoromethyl)biphenyl: A Comprehensive Overview

4-Fluoro-3-methoxy-2'-(trifluoromethyl)biphenyl, with the CAS number 1261787-14-7, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, materials science, and environmental chemistry. This compound is characterized by its unique biphenyl structure, which consists of two benzene rings connected by a single bond. The substituents on the rings—fluorine, methoxy, and trifluoromethyl groups—contribute to its distinctive chemical properties and reactivity.

The synthesis of 4-fluoro-3-methoxy-2'-(trifluoromethyl)biphenyl typically involves a combination of coupling reactions and fluorination processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. For instance, the use of palladium-catalyzed cross-coupling reactions has become a cornerstone in constructing the biphenyl backbone. The introduction of the trifluoromethyl group is often achieved through electrophilic substitution or nucleophilic aromatic substitution, depending on the specific reaction conditions.

In terms of applications, 4-fluoro-3-methoxy-2'-(trifluoromethyl)biphenyl has shown promise in drug discovery, particularly in the development of kinase inhibitors and receptor modulators. Its fluorinated groups enhance lipophilicity and bioavailability, making it an attractive candidate for targeting various disease states. Recent studies have highlighted its potential as a lead compound for anti-cancer therapies, where it exhibits selective inhibition against oncogenic kinases.

Beyond pharmaceuticals, this compound has also found applications in materials science. Its electron-withdrawing groups make it suitable for use in organic semiconductors and optoelectronic devices. Researchers have explored its role in designing efficient OLEDs (organic light-emitting diodes) and photovoltaic materials. The trifluoromethyl group, in particular, plays a crucial role in modulating the electronic properties of the material, enhancing its performance under various operating conditions.

The environmental impact of 4-fluoro-3-methoxy-2'-(trifluoromethyl)biphenyl has also been a topic of interest. Studies have shown that it exhibits moderate biodegradability under aerobic conditions, with microbial communities capable of metabolizing it into less harmful byproducts. However, its persistence in aquatic environments remains a concern, necessitating further research into its ecological fate and toxicity profiles.

In conclusion, 4-fluoro-3-methoxy-2'-(trifluoromethyl)biphenyl represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in modern chemistry. As research continues to uncover new avenues for its utilization, this compound is poised to play an even more significant role in advancing scientific and technological frontiers.